N-(3-Cyano-4-(methylsulfanyl)phenyl)-3-(trifluoromethyl)benzenecarboxamide
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Description
N-(3-Cyano-4-(methylsulfanyl)phenyl)-3-(trifluoromethyl)benzenecarboxamide is a useful research compound. Its molecular formula is C16H11F3N2OS and its molecular weight is 336.33. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Material Applications
Development of Phosphonium Betaines
Research by Fiore et al. (2019) highlights the synthesis of 1-phosphonium-5-oxabetaines through reactions involving N-phenyl-N-(trifluoromethylsulfonyl)propiolamides. This study illuminates the compound's potential in creating new materials with unique properties, applicable in various domains including material science and catalysis (Fiore, Freisler, & Maas, 2019).
Cycloaddition Reactions
Ye et al. (2014) demonstrated a [3+2] cycloaddition reaction involving N-tert-butanesulfinyl imines and arynes, facilitated by a difluoro(phenylsulfonyl)methyl group. This research could suggest the compound's use in synthesizing cyclic compounds with potential pharmaceutical applications (Ye, Zhang, Ni, Rong, & Hu, 2014).
Polyimide Film Properties
A study by Jeon et al. (2022) on polyamic acids synthesized using various diamine monomers, including those with fluorine substituents, highlights the relevance of such compounds in developing colorless and transparent polyimide (CPI) films. These films have applications in electronics and optics due to their thermal and mechanical properties (Jeon, Kwac, Kim, & Chang, 2022).
Catalysis and Chemical Transformations
- Heterogeneous Catalysis: Research by Li et al. (2019) into amide-functionalized covalent organic frameworks (COFs) for catalytic applications, such as Knoevenagel condensation, underscores the potential utility of compounds with amide groups in catalysis. This work may imply opportunities for N-(3-Cyano-4-(methylsulfanyl)phenyl)-3-(trifluoromethyl)benzenecarboxamide in catalytic processes (Li, Chen, Gao, Zhao, Zhang, Xing, & Chen, 2019).
Properties
IUPAC Name |
N-(3-cyano-4-methylsulfanylphenyl)-3-(trifluoromethyl)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11F3N2OS/c1-23-14-6-5-13(8-11(14)9-20)21-15(22)10-3-2-4-12(7-10)16(17,18)19/h2-8H,1H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WUFNGZLRNWEDMN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=C(C=C(C=C1)NC(=O)C2=CC(=CC=C2)C(F)(F)F)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11F3N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.